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Compound of Interest

Compound Name: (+)-Dihydrocarvone

Cat. No.: B1216097

An In-depth Technical Guide to (+)-Dihydrocarvone for Researchers and Drug Development
Professionals

Chemical Identity and Molecular Structure

(+)-Dihydrocarvone is a monoterpenoid and a ketone known for its presence in essential oils.
The specific stereochemistry of (+)-dihydrocarvone can lead to ambiguity in its designation
and associated Chemical Abstracts Service (CAS) number. It is crucial for researchers to note
the specific isomer being referenced.

Molecular Formula: C10H160[1][2][3]

Molecular Weight: 152.23 g/mol [1][2][3]

IUPAC Name: (2R,5R)-2-methyl-5-(prop-1-en-2-yl)cyclohexan-1-one[4]

Synonyms: (2R,5R)-5-Isopropenyl-2-methylcyclohexanone, d-Dihydrocarvone[2][4]

The molecular structure consists of a cyclohexanone ring substituted with a methyl group and
an isopropenyl group. The "(+)" designation typically refers to the dextrorotatory enantiomer.

CAS Numbers Associated with Dihydrocarvone Isomers:
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CAS Number Associated Name(s) Stereochemistry
(+)-Dihydrocarvone, (1R,4R)- - )
5948-04-9 ] Specific enantiomer[1][4]
Dihydrocarvone
(+)-Dihydrocarvone (mixture of  Can refer to a mix or the trans
5524-05-0 _ _ :
isomers), (E)-dihydrocarvone isomer[2][5]
] Also used for the
7764-50-3 (+)-Dihydrocarvone

dextrorotatory form[3][6]

Physicochemical Properties

The following table summarizes the key physicochemical properties of (+)-Dihydrocarvone.

Property Value Source(s)
Colorless to light yellow clear

Appearance o [2]
liquid

Density 0.928 g/mL at 20 °C

0.929 g/mL at 25 °C

[1]3]

Boiling Point 87-88 °C at 6 mm Hg [11[3]
Refractive Index n20/D 1.471
n20/D 1.472 [1][3]

Optical Activity

[0]20/D +20+2°, neat

[a]22/D +17°, neat

Flash Point

102 °C (215.6 °F) - closed cup

SMILES String

CC1CCC(CC1=0)C(C)=C

InChl Key

AZOCECCLWFDTAP-
UHFFFAOYSA-N
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Experimental Protocols: Synthesis of

Dihydrocarvone
Synthesis from Limonene-1,2-epoxide via Acid Catalysis

A high-yield synthesis of dihydrocarvone can be achieved by the acid-catalyzed rearrangement
of limonene-1,2-epoxide.[7]

Materials:

Limonene-1,2-epoxide

Inert solvent (e.g., methylene chloride)

Perchloric acid (0.05 to 2.0% by weight based on the epoxide)

Sodium bicarbonate solution

Salt water

Magnesium sulfate

Procedure:

Dissolve limonene-1,2-epoxide in an inert solvent.

¢ Maintain the temperature between 0 °C and 75 °C, preferably between 15 °C and 40 °C.[7]

e Add perchloric acid (0.05 to 2.0% by weight) to the solution while agitating.

» Allow the reaction to proceed, monitoring for the conversion of the epoxide. The reaction
time may extend for several hours.

e Upon completion, neutralize the perchloric acid by washing the reaction mixture with a
sodium bicarbonate solution.

o Perform a subsequent wash with salt water.

» Dry the organic layer over magnesium sulfate.
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» Remove the solvent under reduced pressure to yield crude dihydrocarvone.
e The crude product can be further purified by vacuum distillation.[7]

This method has been reported to produce dihydrocarvone in yields of 60% to 80% or more.[7]

Synthesis from Carvone via Reduction

Dihydrocarvone can also be prepared by the reduction of (S)-(+)- or (R)-(-)-carvone. This
method yields a mixture of cis- and trans-dihydrocarvone diastereoisomers.[8]

Materials:

e (S)-(+)-carvone or (R)-(-)-carvone
e Zinc (Zn) powder

¢ Methanol-water solvent system

Procedure:

Dissolve the starting carvone isomer in a methanol-water mixture.

Add zinc powder to the solution.

Allow the reduction reaction to proceed.

Monitor the reaction progress using a suitable analytical technique, such as gas
chromatography (GC), to determine the ratio of diastereocisomers formed.

Upon completion, work up the reaction mixture to isolate the dihydrocarvone products.

This procedure typically results in a diastereomeric mixture of cis- and trans-dihydrocarvones.

[8]

Pharmacological and Biological Activities

While research on (+)-dihydrocarvone itself is somewhat limited, its structural analogs and
derivatives exhibit a range of biological activities, suggesting potential avenues for drug
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discovery and development.

e Antimicrobial and Antifungal Activity: Dihydrocarvone has demonstrated inhibitory effects
against the growth of bacteria and fungi.[8] The broader family of carvones is known for
antibacterial and antifungal properties.[9][10]

» Antinociceptive and Anti-inflammatory Potential: A derivative, hydroxydihydrocarvone, has
shown central antinociceptive (pain-relieving) effects in animal models without engaging the
opioid system.[11] This derivative also exhibits anti-inflammatory activity by reducing edema
and neutrophil recruitment.[12]

» Chiral Building Block for Synthesis: (+)-Dihydrocarvone serves as a valuable chiral starting
material for the synthesis of more complex molecules with significant biological activities.[8]
It has been used in the synthesis of:

o Dispiro-1,2,4,5-tetraoxanes with potent anti-malarial activity.
o Sesquiterpenoids like a-Cyperone, which have insecticidal properties.

Carvone, a closely related monoterpene, has been extensively studied and shown to possess a
wide array of pharmacological properties, including antioxidant, anticancer, and antidiabetic
effects.[9][10] This provides a strong rationale for further investigation into the therapeutic
potential of (+)-dihydrocarvone and its derivatives.

Diagrams
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Caption: Synthesis workflow of (+)-Dihydrocarvone from Limonene-1,2-epoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (+)-DIHYDROCARVONE | 5948-04-9 [chemicalbook.com]

2. chemimpex.com [chemimpex.com]

3. 7764-50-3 CAS MSDS ((+)-DIHYDROCARVONE) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

4. (1R,4R)-Dihydrocarvone | C10H160 | CID 22227 - PubChem [pubchem.ncbi.nim.nih.gov]

5. (E)-dihydrocarvone [webbook.nist.gov]

6. chemwhat.com [chemwhat.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1216097?utm_src=pdf-body-img
https://www.benchchem.com/product/b1216097?utm_src=pdf-body
https://www.benchchem.com/product/b1216097?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9124273.htm
https://www.chemimpex.com/products/41377
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2124274.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2124274.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/22227
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5524050
https://www.chemwhat.com/dihydrocarvone-cas-7764-50-3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

7. US3538164A - Synthesis of dihydrocarvone - Google Patents [patents.google.com]

8. researchgate.net [researchgate.net]

9. Health Benefits and Pharmacological Properties of Carvone - PMC [pmc.ncbi.nim.nih.gov]
e 10. researchgate.net [researchgate.net]

e 11. Antinociceptive effect of hydroxydihydrocarvone - PubMed [pubmed.ncbi.nlm.nih.gov]

e 12. Anti-inflammatory activity of hydroxydihydrocarvone - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [(+)-Dihydrocarvone CAS number and molecular
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216097#dihydrocarvone-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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